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Compound of Interest

Compound Name: Isosulfan Blue

Cat. No.: B1196795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Isosulfan Blue for

lymphatic mapping in animal research. The following sections detail dosage calculations,

experimental protocols, and the underlying mechanism of action, designed to ensure accurate

and reproducible results in preclinical studies.

Quantitative Data Summary
The following tables summarize key quantitative data for Isosulfan Blue, compiled from

preclinical and clinical studies. This information is crucial for initial dose range selection and

understanding the biophysical properties of the dye.

Table 1: Physicochemical and Pharmacokinetic Properties of Isosulfan Blue
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Property Value Source

Molecular Formula C₂₇H₃₁N₂NaO₆S₂ [1]

Molecular Weight 566.7 g/mol N/A

Appearance Sterile, aqueous 1% solution [2][3]

pH of Solution 6.8 - 7.4 [2]

Mechanism of Action

Binds to serum albumin,

selectively taken up by

lymphatic vessels

[1][4]

Excretion
Primarily in feces, up to 10% in

urine within 24 hours
[5][6]

Table 2: Dosage and Toxicity Information for Isosulfan Blue

Species Dosage Application LD₅₀ Source

Human (Adult)

0.5 mL of 1%

solution per 3

interdigital

spaces

Lymphography Not Applicable [2]

Human

(Average)
0.4 mg/kg Lymphography Not Applicable [5][7]

Rat
>150 mg/kg

(intravenous)

Acute Toxicity

Study
>150 mg/kg [5][7]

Mouse

10 µL of 0.25%

(2.5 mg/mL)

solution

Lymphatic

Imaging
Not Established [4]

Dog Not specified
Angiographic

Localization
Not Established N/A
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This section provides detailed methodologies for the preparation and administration of

Isosulfan Blue for lymphatic mapping in rodent models.

Preparation of 1% Isosulfan Blue Solution (from powder)
For research purposes, a 1% (10 mg/mL) Isosulfan Blue solution can be prepared from

powder.

Materials:

Isosulfan Blue sodium salt powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile vials

0.22 µm sterile syringe filter

Procedure:

Weigh the desired amount of Isosulfan Blue powder. To prepare 10 mL of a 1% solution,

weigh 100 mg of Isosulfan Blue.

In a sterile environment (e.g., a laminar flow hood), dissolve the powder in a corresponding

volume of sterile PBS. For 100 mg, use 10 mL of PBS.

Gently vortex or swirl the vial until the powder is completely dissolved.

Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile vial.

Store the solution at room temperature (20-25°C), protected from light.[3]

Administration Protocol for Lymphatic Mapping in Mice
This protocol describes the subcutaneous administration of Isosulfan Blue for the visualization

of lymphatic drainage in mice.

Materials:
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1% Isosulfan Blue solution

Insulin syringes with 28-30 gauge needles

Anesthesia (e.g., isoflurane)

Animal scale

Procedure:

Animal Preparation: Anesthetize the mouse using an approved institutional protocol. Weigh

the animal to accurately calculate the injection volume.

Dosage Calculation: A typical starting dose for a 20-25g mouse is 10-20 µL of a 1%

Isosulfan Blue solution. This can be adjusted based on the specific anatomical region of

interest and the desired intensity of staining.

Injection Site Selection: The injection site will depend on the lymphatic basin being studied.

Common sites include the footpad (for popliteal lymph node mapping) or the peritumoral

area in cancer models.

Subcutaneous Injection:

Gently pinch the skin at the injection site to form a tent.

Insert the needle, bevel up, into the base of the skin tent, parallel to the body surface.[8][9]

Slowly inject the Isosulfan Blue solution. A small bleb should form under the skin.[8]

Withdraw the needle and apply gentle pressure to the injection site for a few seconds to

prevent leakage.

Visualization: Lymphatic drainage can typically be observed within 5-15 minutes of injection.

[7] The lymphatic vessels and sentinel lymph nodes will appear blue.

Diagrams
Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1196795?utm_src=pdf-body
https://www.benchchem.com/product/b1196795?utm_src=pdf-body
https://www.ltk.uzh.ch/dam/jcr:9b33336b-3405-45b4-b0c2-e15f77bb6614/SOP-LTK-TRT-11-D-EN%20sc%20injection.pdf
https://www.urmc.rochester.edu/MediaLibraries/URMCMedia/animal-resource/forms/documents/Mouse-SQ-injection-handout.pdf
https://www.benchchem.com/product/b1196795?utm_src=pdf-body
https://www.ltk.uzh.ch/dam/jcr:9b33336b-3405-45b4-b0c2-e15f77bb6614/SOP-LTK-TRT-11-D-EN%20sc%20injection.pdf
https://www.researchgate.net/publication/16216285_Use_of_isosulfan_blue_for_identification_of_lymphatic_vessels_Experimental_and_clinical_evaluation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the proposed mechanism of Isosulfan Blue uptake into the

lymphatic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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